Cas no 1353974-58-9 ([1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester)
[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester
- tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)(methyl)carbamate
- (R)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)(methyl)carbamate
- (S)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)(methyl)carbamate
- AM93947
- [1-(2-aminoethyl)pyrrolidin-3-yl]methylcarbamic acid tert-butyl ester
-
- Inchi: 1S/C12H25N3O2/c1-12(2,3)17-11(16)14(4)10-5-7-15(9-10)8-6-13/h10H,5-9,13H2,1-4H3
- InChI Key: POUDWBXEBQGZKA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N(C)C1CN(CCN)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Topological Polar Surface Area: 58.8
[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083135-500mg |
1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester |
1353974-58-9 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM497398-1g |
tert-Butyl(1-(2-aminoethyl)pyrrolidin-3-yl)(methyl)carbamate |
1353974-58-9 | 97% | 1g |
$1378 | 2023-01-01 |
[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester
Research Brief on [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1353974-58-9)
The compound [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1353974-58-9) has recently gained attention in chemical biology and pharmaceutical research as a key intermediate in the synthesis of biologically active molecules. This research brief synthesizes the latest findings regarding its applications, synthetic pathways, and potential therapeutic implications.
Recent studies have highlighted the compound's role as a versatile building block for the development of novel drug candidates, particularly in the field of central nervous system (CNS) disorders. Its structural features, including the pyrrolidine ring and protected amino groups, make it particularly valuable for the synthesis of compounds targeting neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into dopamine receptor modulators with improved blood-brain barrier penetration.
From a synthetic chemistry perspective, several optimized routes for producing [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester have been reported. A notable advancement comes from a 2024 Nature Protocols publication describing a high-yield, enantioselective synthesis method using asymmetric hydrogenation, achieving >98% ee with significantly reduced byproduct formation compared to traditional methods. This development addresses previous challenges in obtaining the compound in sufficient purity for pharmaceutical applications.
In pharmacological applications, researchers have utilized this compound as a precursor for developing novel sigma receptor ligands. A recent ACS Chemical Neuroscience paper (2024) reported its conversion into potent and selective σ1 receptor agonists showing promise in preclinical models of neuropathic pain. The tert-butyl carbamate protection group was found to be particularly advantageous for subsequent selective deprotection and functionalization steps in these synthetic pathways.
Analytical characterization of [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester has also seen advancements. A 2023 Analytical Chemistry publication presented a validated UPLC-MS/MS method for its quantification in complex matrices, achieving a detection limit of 0.1 ng/mL. This method has become particularly valuable for pharmacokinetic studies of derivatives containing this structural motif.
Looking forward, the compound's potential extends beyond current applications. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate linker optimization. Preliminary results from a 2024 European Journal of Medicinal Chemistry study suggest promising utility in targeted protein degradation approaches for oncology targets.
In conclusion, [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1353974-58-9) continues to demonstrate significant value in medicinal chemistry. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production and analysis, positions it as an important tool for developing next-generation therapeutics. Future research directions likely include expanded applications in targeted drug delivery systems and further optimization of its synthetic accessibility.
1353974-58-9 ([1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)